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Cat. No.: B12099450

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for

Phyllanthusiin C, a complex hydrolyzable tannin. Designed for researchers, scientists, and

professionals in drug development, this document compiles essential data, detailed

experimental protocols, and visual representations of key chemical information to support

ongoing research and development efforts.

Phyllanthusiin C, with the molecular formula C₄₀H₃₀O₂₆ and a molecular weight of 926.6 g/mol

, is a significant constituent of plants in the Phyllanthus genus, notably Phyllanthus myrtifolius

and Phyllanthus flexuosus.[1] As a member of the tannin class of compounds, it exhibits a

range of biological activities that are of interest to the pharmaceutical and nutraceutical

industries.

Spectroscopic Data Summary
The structural elucidation of Phyllanthusiin C has been primarily achieved through a

combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

While a specific, publicly available experimental dataset for Phyllanthusiin C remains elusive
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in readily accessible databases, predictive models and data from closely related compounds

provide valuable insights.

Mass Spectrometry (MS)
High-resolution mass spectrometry is critical for determining the elemental composition of

complex natural products like Phyllanthusiin C. Based on its molecular formula, the predicted

monoisotopic mass is 926.10253106 Da. Predicted mass-to-charge ratios (m/z) for common

adducts are presented in Table 1.

Table 1: Predicted Mass Spectrometry Data for Phyllanthusiin C Adducts

Adduct Ion Predicted m/z

[M+H]⁺ 927.10982

[M+Na]⁺ 949.09176

[M-H]⁻ 925.09526

[M+NH₄]⁺ 944.13636

[M+K]⁺ 965.06570

Data is predictive and serves as a reference for experimental analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data are fundamental for the complete structural assignment of

Phyllanthusiin C. While the original publication containing the experimental spectra for

Phyllanthusiin C by L.Y. Foo could not be located in the performed searches, the general

characteristics of related hydrolyzable tannins from Phyllanthus species can be inferred.

The ¹H NMR spectrum is expected to show complex signals in the aromatic region (typically δ

6.0-8.0 ppm) corresponding to the galloyl and hexahydroxydiphenoyl (HHDP) moieties. The

sugar core protons would likely resonate in the region of δ 3.5-5.5 ppm.

The ¹³C NMR spectrum would display a multitude of signals, with aromatic carbons appearing

between δ 100-160 ppm and the sugar carbons resonating between δ 60-100 ppm. Carbonyl
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carbons from the ester linkages would be found further downfield (δ 165-175 ppm). A

comprehensive, experimentally validated NMR dataset is a critical requirement for

unambiguous identification and quality control.

Experimental Protocols
The isolation and characterization of Phyllanthusiin C and related tannins typically involve a

series of chromatographic and spectroscopic techniques. The following is a generalized

protocol based on methods reported for similar compounds from the Phyllanthus genus.

Extraction and Isolation Workflow
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Plant Material (e.g., Phyllanthus flexuosus)

Maceration with Acetone/Water

Filtration and Concentration

Solvent-Solvent Partitioning
(e.g., Ethyl Acetate, n-Butanol)

Column Chromatography
(e.g., Sephadex LH-20, Silica Gel)

Preparative HPLC

Pure Phyllanthusiin C

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Phyllanthusiin C.

Spectroscopic Analysis
Mass Spectrometry (MS):

Instrumentation: High-Resolution Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometer

with an Electrospray Ionization (ESI) source.
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Ionization Mode: Both positive and negative ion modes are typically employed to obtain

comprehensive data.

Mass Range: m/z 50-1500.

Collision Energy: Varied (e.g., 15-40 eV) for MS/MS fragmentation studies to aid in structural

elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is required for

resolving the complex spectra of such molecules.

Solvents: Deuterated solvents such as methanol-d₄ (CD₃OD), acetone-d₆ ((CD₃)₂CO), or

dimethyl sulfoxide-d₆ (DMSO-d₆) are commonly used.

Experiments: A suite of 1D (¹H, ¹³C) and 2D NMR experiments (e.g., COSY, HSQC, HMBC)

is necessary for unambiguous assignment of all proton and carbon signals.

Logical Relationship of Spectroscopic Analysis
The structural elucidation of Phyllanthusiin C is a multi-step process where different

spectroscopic techniques provide complementary information.

Spectroscopic Techniques

Structural Information

Mass Spectrometry (MS) Molecular Formula
& Molecular Weight

NMR Spectroscopy
(1D & 2D)

Atom Connectivity
& Functional Groups

Stereochemistry

Final Structure of
Phyllanthusiin C

Click to download full resolution via product page
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Caption: Interplay of spectroscopic methods in structure elucidation.

This technical guide serves as a foundational resource for professionals engaged in the study

of Phyllanthusiin C. The provided data and protocols, while generalized from the analysis of

related compounds, offer a robust starting point for experimental design and data interpretation.

The acquisition and publication of a complete, experimentally verified spectroscopic dataset for

Phyllanthusiin C would be a valuable contribution to the field of natural product chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phyllanthusiin C | C40H30O26 | CID 514181 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Phyllanthusiin
C: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12099450/docs#unveiling-the-spectroscopic-
signature-of-phyllanthusiin-c-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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